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Compound of Interest

Compound Name: N-Methyl ltc4

Cat. No.: B10774507

Get Quote

As a Senior Application Scientist, I recognize that handling potent lipid mediators requires a

rigorous intersection of biochemical knowledge and logistical precision. N-methyl Leukotriene

C4 (N-methyl LTC4) is a synthetic, hydrolysis-resistant analog of the endogenous cysteinyl

leukotriene LTC4. Because it resists degradation by γ -glutamyl transpeptidase, it serves as a

highly selective agonist for the[1].

This guide provides drug development professionals and researchers with a self-validating,

step-by-step operational and disposal framework. By understanding the causality behind these

protocols, your laboratory can ensure absolute safety, regulatory compliance, and experimental

integrity.

Chemical Profile & Quantitative Data
N-methyl LTC4 is typically supplied as a solution in ethanol. The hazards associated with this

product are twofold: the flammability and eye-irritation of the ethanol solvent, and the potent

biological activity of the lipid itself, which can cause acute vascular leakage and smooth muscle

contraction upon accidental exposure.

Table 1: Chemical & Pharmacological Properties
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Property Value

Formal Name

N-methyl-L- γ -glutamyl-S-[(1R,2E,4E,6Z,9Z)-1-

[(1S)-4-carboxy-1-hydroxybutyl]-2,4,6,9-

pentadecatetraen-1-yl]-L-cysteinyl-glycine

CAS Number 131391-65-6

Molecular Formula C31H49N3O9S

Formula Weight 639.8 g/mol

Purity ≥ 97%

Receptor Affinity (EC50)
Human CysLT2: 122 nM | Human CysLT1: >

2,000 nM

Standard Formulation 250 µg/ml solution in ethanol

Storage Temperature -80°C

Table 2: Solubility Profile

Solvent Solubility Limit
Causality / Application
Note

Ethanol 1 mg/ml

Primary storage solvent;

maintains lipid stability at

-80°C.

DMF / DMSO 50 mg/ml

High solubility; ideal for

creating concentrated stock

solutions.

PBS (pH 7.2) 100 µg/ml

Physiological buffer; requires

prior solvent evaporation for in

vivo use.

Mechanistic Grounding: Why Strict Handling is
Required
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To respect the chemical, we must understand its mechanism. N-methyl LTC4 is not a passive

reagent; it is a potent signaling molecule. Accidental needle-sticks or aerosol inhalation can

trigger the pathway outlined below, leading to localized edema or bronchoconstriction.
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Caption: N-Methyl LTC4 mediated CysLT2 receptor signaling pathway.
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Operational Plan: Safe Handling & Experimental
Workflow
When preparing N-methyl LTC4 for , the ethanol solvent must often be removed to prevent

solvent-induced cellular toxicity.

Self-Validating Preparation Protocol:

Temperature Verification: Retrieve the vial from -80°C storage.

Validation: The vial should show light frost. If the solution is warm, lipid degradation may

have occurred.

Solvent Evaporation: Working inside a certified chemical fume hood, place the vial under a

gentle stream of high-purity nitrogen gas.

Causality: Nitrogen displaces oxygen, preventing the oxidative degradation of the lipid's

conjugated tetraene geometry.

Validation: The visual disappearance of the liquid meniscus confirms complete ethanol

removal.

Reconstitution: Immediately resuspend the lipid film in PBS (pH 7.2) or your chosen assay

buffer to achieve a maximum concentration of 100 µg/mL.

Causality: Leaving the dried lipid film exposed at room temperature accelerates

degradation. Immediate reconstitution stabilizes the molecule in an aqueous shell.

Validation: The resulting solution must be completely clear. Any turbidity indicates

incomplete solubilization, requiring mild vortexing or a slight increase in solvent ratio.

Proper Disposal Procedures
Because N-methyl LTC4 is supplied in ethanol, it falls under RCRA Hazardous Waste

regulations (Flammable Liquids). Furthermore, its bioactivity dictates that it cannot be treated

as standard chemical waste.
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Self-Validating Disposal Protocol:

Liquid Waste Segregation:

Action: Collect all residual N-methyl LTC4 solutions, including primary solvent washes, in

a compatible high-density polyethylene (HDPE) or glass waste carboy.

Causality: Segregating this from general aqueous waste prevents dangerous cross-

reactions and ensures the incinerator facility knows they are handling a highly flammable

load.

Validation: Ensure no solid items (e.g., pipette tips) are in the liquid carboy, as solids will

block the pumping mechanisms at the incineration facility.

Solid Waste Management:

Action: Place all contaminated consumables (pipette tips, microcentrifuge tubes, gloves)

into a designated solid hazardous waste bin lined with a chemically resistant bag.

Causality: Trace amounts of the lipid on plastics remain biologically active. They must be

isolated from standard municipal or non-hazardous biological waste.

Spill Cleanup & Neutralization:

Action: In the event of a spill, immediately eliminate ignition sources. Absorb the liquid with

inert pads. Wash the affected surface with a 10% sodium hypochlorite (bleach) solution,

followed by water.

Causality: The oxidative power of bleach cleaves the lipid double bonds, permanently

destroying its ability to bind to the CysLT2 receptor.

Validation: A loss of the characteristic sweet ethanol odor, replaced by a faint bleach scent,

alongside a visually clean surface, validates the initial decontamination.

Final Destruction (Incineration):

Action: Label the containers as "Hazardous Waste: Flammable Liquid (Ethanol) containing

trace bioactive lipids." Submit to your Environmental Health and Safety (EHS) department
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for high-temperature incineration.

Causality: Incineration is the only approved method because it thermally destroys both the

flammable solvent matrix and the complex molecular structure of the lipid.
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Caption: Step-by-step segregation and incineration workflow for N-Methyl LTC4 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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